2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one

• CAS No.: 288093-77-6
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 2,4,4-trimethyl-1-morpholin-4-ylpent-2-en-1-one
• InChI: InChI=1S/C12H21NO2/c1-10(9-12(2,3)4)11(14)13-5-7-15-8-6-13/h9H,5-8H2,1-4H3
• InChI Key: AFXCMZAWQCQVJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(C)(C)C)C(=O)N1CCOCC1

Description

2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one is a chemical compound known for its unique structure and properties It is characterized by the presence of a morpholine ring attached to a pentenone backbone with three methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one typically involves the reaction of 2,4,4-trimethyl-1-pentene with morpholine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include steps such as purification and isolation to ensure the final product meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions

2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The morpholine ring or the methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2,4,4-Trimethyl-1-(morpholin-4-yl)pent-2-en-1-one include:

• 3,3,4-Trimethyl-1-(1-(2-morpholinoethyl)-1H-indol-3-yl)pent-4-en-1-one
• 2,4,4-Trimethyl-1-pentene

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a morpholine ring and a pentenone backbone with three methyl groups. This structure imparts specific chemical and biological properties that make it valuable for various applications .